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Compound of Interest

Compound Name: GSK-3beta Inhibitor VI

Cat. No.: B1234835

Get Quote

Optimizing Procurement, Handling, and Experimental
Application of CAS 62673-69-2
Executive Summary: The Non-ATP Competitive
Advantage
In the crowded landscape of Glycogen Synthase Kinase-3 (GSK-3) modulators, GSK-3

Inhibitor VI (2-Chloro-1-(4,5-dibromo-thiophen-2-yl)-ethanone) occupies a critical niche. Unlike
the widely used CHIR99021 (a reversible ATP-competitive inhibitor), Inhibitor VI acts as an
irreversible, non-ATP competitive alkylating agent.

This distinct mechanism allows for the study of GSK-3

silencing without the kinetic ambiguity of ATP competition, making it indispensable for validating
"scaffolding" functions of the kinase versus its catalytic activity. However, its reactive

-halomethyl ketone moiety presents unique stability challenges during sourcing and storage.
This guide synthesizes the chemical procurement criteria with rigorous handling protocols to
ensure experimental reproducibility.
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Chemical Identity & Mechanistic Profile[1][2][3]
Core Specifications
To avoid catalog confusion with other "Roman Numeral" inhibitors (e.g., Inhibitor IV, VIII, or

XV), always cross-reference the CAS number and structural nomenclature.

Parameter Specification

Common Name
GSK-3

Inhibitor VI

IUPAC Name
2-Chloro-1-(4,5-dibromo-thiophen-2-yl)-

ethanone

CAS Number 62673-69-2

Molecular Formula

C

H

Br

ClOS

Molecular Weight 318.41 g/mol

Mechanism Irreversible, Non-ATP Competitive

Target Selectivity

High selectivity for GSK-3

; does not inhibit PKA (up to 100

M)

IC
~1

M (Cell-free assay)

Mechanism of Action (MOA)
GSK-3
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Inhibitor VI functions as an affinity label. The electrophilic chloromethyl ketone group attacks
nucleophilic cysteine residues within the GSK-3

active site (likely Cys199), forming a covalent thioether bond. This permanently disables the
kinase's catalytic ability to phosphorylate substrates like

-catenin and Tau, effectively "locking" the enzyme in an inactive state.

Figure 1: Wnt/GSK-3

Signaling & Inhibitor VI Intervention
The diagram below illustrates the canonical Wnt pathway and the specific node where Inhibitor

VI prevents the phosphorylation-dependent degradation of

-catenin.
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Caption: Inhibitor VI covalently modifies GSK-3

, preventing the phosphorylation of

-catenin and blocking its subsequent proteasomal degradation.
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Sourcing Strategy & Vendor Qualification[5]
Critical Quality Attributes (CQA)
Due to the reactive nature of the

-halomethyl ketone, purity and storage history are paramount. Old or improperly stored batches
may undergo hydrolysis or self-alkylation, reducing potency.

Purity Threshold:

95% by HPLC is recommended for cell-based assays.

Appearance: Typically an orange to red/brown solid. If the powder is white or sticky/gummy,

it may indicate degradation or hydration.

Salt Form: Usually supplied as the free molecule.

Supplier Comparison Table
Note: Catalog numbers and specifications are subject to change. Always verify current lots.
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Supplier Catalog # Purity Pack Size Notes

Merck

(Calbiochem)
361547 90% 1 mg, 5 mg

The historical

standard

reference. Often

cites original

synthesis

papers.

Santa Cruz

(SCBT)
sc-203979 90% 5 mg, 10 mg

Cost-effective for

bulk screens.

Verify batch

HPLC traces.

Tocris Check Cat Var Var

Tocris often

carries "GSK-3

Inhibitor IX/X"

etc. Verify they

stock "VI"

specifically.[1]

Abcam ab141398 > 95% 5 mg

High purity

standard; often

provides QC

data with specific

lot.

Purchasing Recommendation: For critical mechanistic studies, prioritize suppliers (like

Merck/Calbiochem or Abcam) that provide a lot-specific HPLC trace confirming the integrity of

the thiophene ring and ketone group.

Handling & Preparation Protocol
Trustworthiness Alert: The most common cause of experimental failure with Inhibitor VI is

hydrolysis due to wet solvents. The chloromethyl ketone is moisture-sensitive.

Reconstitution Protocol
Solvent: Use Anhydrous DMSO (Dimethyl Sulfoxide),
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99.9%, stored over molecular sieves. Do not use ethanol for long-term stock storage as
nucleophilic attack can occur over time.

Concentration: Prepare a stock solution of 10 mM or 25 mM.

Calculation: To make 10 mM stock from 5 mg (MW 318.41):

Dissolution: Vortex vigorously. If particulates remain, warm briefly to 37°C (max 2 mins).

Sonicate only if necessary.

Storage & Stability
Aliquot: Immediately dispense into single-use aliquots (e.g., 20-50

L) in amber, O-ring sealed cryovials.

Temperature: Store at -20°C (stable for 3-6 months) or -80°C (stable for 1 year).

Freeze-Thaw:Strictly Avoid. Repeated condensation introduces water, deactivating the

inhibitor.

Biological Application & Validation
Experimental Workflow: Cell-Based Wnt Activation
This protocol validates the activity of GSK-3

Inhibitor VI by measuring nuclear

-catenin accumulation.

Step-by-Step Methodology
Seeding: Seed HEK293T or reporter cells (e.g., TOPFlash) at

cells/well in a 24-well plate. Incubate 24h.

Starvation (Optional): Serum-starve (0.5% FBS) for 6h to synchronize the cell cycle and

lower basal Wnt signaling.

Treatment:
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Control: DMSO (Vehicle) at 0.1%.

Inhibitor VI: Dilute stock in fresh media to final concentrations of 1

M, 5

M, and 10

M.

Note: Due to irreversible binding, lower concentrations (1-5

M) are often effective with longer incubation (6-12h).

Incubation: Incubate for 6 to 12 hours. (Irreversible inhibitors often require less time than

reversible ones to achieve saturation, but downstream

-catenin accumulation takes time).

Lysis & Analysis:

Lyse cells in RIPA buffer containing protease inhibitors.

Western Blot: Probe for Non-phospho

-catenin (Active) or Total

-catenin.

Expected Result: Dose-dependent increase in

-catenin levels compared to DMSO control.

Figure 2: Operational Workflow for Inhibitor VI
A logical flow ensuring data integrity from purchasing to assay.
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Caption: End-to-end workflow emphasizing anhydrous preparation to prevent inhibitor

deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSK-3β Inhibitor VI | CAS 62673-69-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

To cite this document: BenchChem. [Technical Guide: Sourcing and Utilizing GSK-3 Inhibitor
VI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234835/docs#technical-guide-sourcing-and-
utilizing-gsk-3-inhibitor-vi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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